molecular formula C9H15N3O3 B1409453 tert-butyl N-[(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)methyl]carbamate CAS No. 1803591-31-2

tert-butyl N-[(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)methyl]carbamate

Cat. No. B1409453
CAS RN: 1803591-31-2
M. Wt: 213.23 g/mol
InChI Key: LAPIHXYKVODQMU-UHFFFAOYSA-N
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Description

“tert-butyl N-[(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)methyl]carbamate” is a chemical compound with the molecular formula C9H15N3O3 . It has a molecular weight of 213.23 .


Molecular Structure Analysis

Pyrazoles, which include this compound, consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . Unsubstituted pyrazole can be represented in three tautomeric forms .

Scientific Research Applications

Organic Synthesis Intermediate

This compound serves as an intermediate in the synthesis of various organic molecules. Its structure allows for the introduction of the tert-butyl carbamate protecting group, which is commonly used in the protection of amines during peptide synthesis . This is particularly useful in the synthesis of complex molecules where selective deprotection is required.

Pharmaceutical Research

In pharmaceutical research, this compound is utilized in the development of new drugs. It has been identified as a key intermediate in the synthesis of ceftolozane, a novel cephalosporin antibiotic with potent activity against Gram-negative bacteria, including multidrug-resistant strains .

Catalysis

The tert-butyl group in this compound can be used in catalytic cycles, particularly in palladium-catalyzed reactions. It can act as a ligand or a protecting group, influencing the reaction pathway and yield of the desired products .

properties

IUPAC Name

tert-butyl N-[(5-oxo-1,2-dihydropyrazol-3-yl)methyl]carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15N3O3/c1-9(2,3)15-8(14)10-5-6-4-7(13)12-11-6/h4H,5H2,1-3H3,(H,10,14)(H2,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LAPIHXYKVODQMU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NCC1=CC(=O)NN1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-butyl N-[(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)methyl]carbamate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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